4-cyano-N-(2-methylbutan-2-yl)benzamide

• IUPAC Name: 4-cyano-N-(2-methylbutan-2-yl)benzamide
• InChI: InChI=1S/C13H16N2O/c1-4-13(2,3)15-12(16)11-7-5-10(9-14)6-8-11/h5-8H,4H2,1-3H3,(H,15,16)
• InChI Key: PUQCJTHOYPEEKN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NC(=O)C1=CC=C(C=C1)C#N
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol

Description

4-cyano-N-(2-methylbutan-2-yl)benzamide, also known as MAB-CHMINACA, is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to a class of chemicals that mimic the effects of tetrahydrocannabinol (THC), the primary psychoactive component of cannabis.

Mechanism of Action

4-cyano-N-(2-methylbutan-2-yl)benzamide acts on the endocannabinoid system in the body, which plays a crucial role in regulating various physiological functions such as pain, mood, appetite, and sleep. It binds to the CB1 and CB2 receptors in the brain and peripheral tissues, producing effects similar to those of THC.
Biochemical and Physiological Effects:
4-cyano-N-(2-methylbutan-2-yl)benzamide has been shown to produce a range of biochemical and physiological effects, including analgesia, anxiolysis, sedation, and appetite stimulation. It also has anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-cyano-N-(2-methylbutan-2-yl)benzamide is its high potency, which allows for lower dosages to be used in experiments. However, its high potency also makes it difficult to control the dosage and can lead to adverse effects. Additionally, due to its synthetic nature, the purity and quality of the compound can vary, which can affect the results of experiments.

Future Directions

There are several future directions for research on 4-cyano-N-(2-methylbutan-2-yl)benzamide. One area of interest is its potential use in the treatment of chronic pain, as it has been shown to be effective in animal models. Another area of research is its potential as an anxiolytic agent, as it has been shown to reduce anxiety-like behavior in animal models. Additionally, further studies are needed to determine the long-term effects and safety of this compound.

Synthesis Methods

The synthesis of 4-cyano-N-(2-methylbutan-2-yl)benzamide involves the reaction between 4-cyanobenzyl chloride and N-(2-methylbutan-2-yl)amine in the presence of a base catalyst. The resulting product is then purified using chromatography techniques to obtain a pure compound.

Scientific Research Applications

4-cyano-N-(2-methylbutan-2-yl)benzamide has been extensively studied for its potential therapeutic applications in the treatment of various medical conditions such as chronic pain, anxiety, and depression. It has been shown to have potent analgesic and anxiolytic effects, making it a promising candidate for the development of new drugs.